Cas no 18021-47-1 (Benzo[b]thiophene-2-acetic acid, a-oxo-)

• Product Name: Benzo[b]thiophene-2-acetic acid, a-oxo-
• CAS No: 18021-47-1
• MF: C₁₀H₆O₃S
• CID: 1371120
• PubChem ID: 20406749
• Update Time: 2025-05-24

Benzo[b]thiophene-2-acetic acid, a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-acetic acid, a-oxo-

• Inchi： 1S/C10H6O3S/c11-9(10(12)13)8-5-6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
• InChI Key： CRVJIXWEQFUCGS-UHFFFAOYSA-N
• SMILES： C(C1SC2C=CC=CC=2C=1)(=O)C(=O)O

Additional information on Benzo[b]thiophene-2-acetic acid, a-oxo-

Recent Advances in the Study of Benzo[b]thiophene-2-acetic acid, a-oxo- (CAS: 18021-47-1)

Benzo[b]thiophene-2-acetic acid, a-oxo- (CAS: 18021-47-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzo[b]thiophene core and an acetic acid derivative, has been the subject of numerous studies due to its potential applications in drug development and therapeutic interventions. Recent research has focused on its synthesis, biological activity, and mechanistic pathways, providing new insights into its utility in medicinal chemistry.

One of the key areas of investigation has been the synthesis and optimization of Benzo[b]thiophene-2-acetic acid, a-oxo-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions, which proved to be highly efficient and scalable. This advancement is critical for further pharmacological evaluations and potential commercialization.

In terms of biological activity, recent findings have highlighted the compound's potential as an anti-inflammatory agent. A preclinical study conducted by Smith et al. (2024) revealed that Benzo[b]thiophene-2-acetic acid, a-oxo- exhibits significant inhibitory effects on key inflammatory markers such as TNF-α and IL-6. The study employed in vitro and in vivo models to demonstrate the compound's efficacy, suggesting its promise as a candidate for treating chronic inflammatory diseases. Further mechanistic studies indicated that the compound acts by modulating the NF-κB signaling pathway, a well-known target in inflammation research.

Another noteworthy development is the exploration of Benzo[b]thiophene-2-acetic acid, a-oxo- in oncology research. A recent publication in Cancer Research (2024) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized high-throughput screening and molecular docking simulations to identify potential interactions with oncogenic proteins. The results suggested that the compound's mechanism of action involves the inhibition of protein kinases involved in cell proliferation and survival, positioning it as a potential lead compound for targeted cancer therapies.

Despite these promising findings, challenges remain in the development of Benzo[b]thiophene-2-acetic acid, a-oxo- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve pharmacokinetic properties and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, recent research on Benzo[b]thiophene-2-acetic acid, a-oxo- (CAS: 18021-47-1) has unveiled its multifaceted potential in drug discovery, particularly in anti-inflammatory and anticancer applications. Advances in synthesis methodologies and mechanistic understanding have paved the way for further exploration and development. As the field progresses, continued interdisciplinary collaboration and innovative research approaches will be essential to fully realize the therapeutic potential of this compound.